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Compound of Interest

Compound Name: 2-Bromo-1,3-butadiene

Cat. No.: B159164 Get Quote

2-Bromo-1,3-butadiene: A Core Technical
Overview
This guide provides essential chemical data for 2-Bromo-1,3-butadiene, a compound relevant

to researchers and professionals in drug development and chemical synthesis. The information

is presented to facilitate quick reference and integration into research workflows.

Chemical Identity and Properties
2-Bromo-1,3-butadiene is a halogenated diene with key properties summarized below. This

data is crucial for reaction stoichiometry, analytical characterization, and safety assessments.

Identifier Value Source

Molecular Formula C4H5Br [1][2][3][4]

Molecular Weight 132.99 g/mol [1][2][4]

Exact Mass 131.95746 Da [1][2][3]

CAS Number 1822-86-2 [1][2][3][4]

Logical Relationship of Chemical Data
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The fundamental properties of a chemical compound, such as its formula and weight, are

intrinsically linked. The molecular formula dictates the elemental composition, which in turn is

used to calculate the molecular weight. This relationship is foundational in chemistry.
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Caption: Relationship between elemental composition, molecular formula, and molecular

weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Bromo-1,3-butadiene molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159164#2-bromo-1-3-butadiene-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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